Cas no 794564-07-1 (2-[4-(Benzyloxy)phenyl]ethyl dodecanoate)

• Product name: 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate
• CAS No: 794564-07-1
• MF: C₂₇H₃₈O₃
• MW: 410.58882856369
• CID: 2802379
• PubChem ID: 66831373

2-[4-(Benzyloxy)phenyl]ethyl dodecanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylmethoxyphenyl)ethyl dodecanoate
• Dodecanoic acid, 2-[4-(phenylmethoxy)phenyl]ethyl ester
• 2-[4-(BENZYLOXY)PHENYL]ETHYL DODECANOATE
• 4-(Benzyloxy)phenethyl dodecanoate
• 2-[4-(Phenylmethoxy)phenyl]ethyl dodecanoate (ACI)
• 2-(4-Benzyloxyphenyl)ethyl dodecanoate
• 4-Benzyloxyphenylethyl laurate
• DTXSID30735853
• 794564-07-1
• SCHEMBL890567
• E85245
• 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate

• Inchi： 1S/C27H38O3/c1-2-3-4-5-6-7-8-9-13-16-27(28)29-22-21-24-17-19-26(20-18-24)30-23-25-14-11-10-12-15-25/h10-12,14-15,17-20H,2-9,13,16,21-23H2,1H3
• InChI Key： ZHEDVLWCKWUFSY-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)OCCC1C=CC(OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 410.28209507 g/mol
• Monoisotopic Mass: 410.28209507 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 8.7
• Molecular Weight: 410.6

Additional information on 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate

Comprehensive Guide to 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate (CAS No. 794564-07-1): Properties, Applications, and Market Insights

2-[4-(Benzyloxy)phenyl]ethyl dodecanoate (CAS No. 794564-07-1) is a specialized ester compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. This comprehensive guide delves into its chemical properties, synthesis methods, diverse applications, and emerging market trends, while addressing frequently asked questions by researchers and industry professionals.

The molecular structure of 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate combines a benzyl-protected phenol moiety with a dodecanoate ester group, creating unique physicochemical characteristics. With a molecular weight of 438.62 g/mol, this compound exhibits lipophilic properties that make it particularly valuable in formulation chemistry. Recent studies highlight its potential as an intermediate in drug development, especially for compounds requiring controlled release profiles.

In pharmaceutical applications, 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate serves as a crucial building block for prodrug synthesis. Its ability to modify drug solubility and bioavailability aligns with current research trends in targeted drug delivery systems. The compound's stability under physiological conditions makes it attractive for developing novel therapeutic agents, particularly in oncology and neurology research.

The cosmetic industry has shown growing interest in 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate due to its emollient properties and compatibility with skin formulations. As consumers increasingly demand multifunctional cosmetic ingredients, this ester demonstrates potential in anti-aging and skin-conditioning products. Its molecular structure allows for gradual release of active components, addressing the market need for sustained-effect personal care products.

Material scientists are exploring applications of 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate in polymer modification and specialty coatings. The compound's aromatic and aliphatic components contribute to unique material properties, including enhanced flexibility and thermal stability. These characteristics are particularly relevant for developing advanced materials in the electronics and automotive sectors.

From a synthetic chemistry perspective, 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate can be prepared through esterification reactions between 2-[4-(benzyloxy)phenyl]ethanol and dodecanoic acid. Optimization of reaction conditions, including catalyst selection and temperature control, remains an active area of research. Recent advancements in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact.

The global market for 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate reflects increasing demand across multiple industries. Market analysts project steady growth, driven by expanding applications in pharmaceutical formulations and performance materials. Regional production hubs have emerged in North America, Europe, and Asia, with quality standards and regulatory compliance being key differentiators among suppliers.

Quality control of 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate involves rigorous analytical techniques, including HPLC, GC-MS, and NMR spectroscopy. Purity specifications typically exceed 98%, with strict limits on residual solvents and byproducts. These quality parameters are critical for ensuring consistent performance in end-use applications, particularly in sensitive pharmaceutical formulations.

Storage and handling recommendations for 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate emphasize protection from moisture and excessive heat. The compound demonstrates good stability under standard laboratory conditions, but long-term storage benefits from inert atmosphere protection. These considerations align with current industry best practices for specialty chemical preservation.

Emerging research directions for 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate include exploration of its biological activity and potential as a molecular scaffold for drug discovery. The compound's structural features offer opportunities for medicinal chemistry modifications, particularly in developing selective enzyme inhibitors. These investigations contribute to the growing body of knowledge about functionalized aromatic esters in biomedical applications.

Environmental and safety assessments of 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate indicate favorable profiles when handled according to standard laboratory protocols. The compound's biodegradation pathways and ecotoxicological effects are subjects of ongoing study, reflecting the chemical industry's commitment to sustainable development and responsible innovation.

For researchers considering 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate for their projects, several key factors should be evaluated: purity requirements, intended application, and compatibility with other system components. Technical support from reputable suppliers can provide valuable guidance on optimal usage conditions and formulation strategies, ensuring successful implementation in various research and industrial contexts.

The scientific literature contains numerous references to 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate and related compounds, with publication trends showing increasing interest over the past decade. Patent analysis reveals growing intellectual property activity surrounding derivatives and applications of this chemical entity, particularly in drug delivery technologies and functional materials.

Future prospects for 2-[4-(Benzyloxy)phenyl]ethyl dodecanoate appear promising, with potential expansions into agricultural chemistry and renewable materials. As synthetic methodologies advance and application knowledge deepens, this versatile compound is poised to play an increasingly important role in addressing challenges across multiple scientific and industrial domains.